![molecular formula C17H17N9 B6447458 3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine CAS No. 2640835-09-0](/img/structure/B6447458.png)
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine
Overview
Description
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine, also known as PPP, is a novel synthetic compound that has been studied for its potential applications in medicinal chemistry. It is a derivative of pyrazole and pyridazine and has been found to possess a wide range of biological activities. PPP has been studied for its potential anti-inflammatory, anti-oxidant, anti-viral, and anti-cancer activities. Its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders.
Scientific Research Applications
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine has been studied for its potential applications in medicinal chemistry. It has been found to possess anti-inflammatory, anti-oxidant, anti-viral, and anti-cancer activities. Its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders. In addition, this compound has been studied for its potential application as an anti-diabetic agent and for its anti-fungal and anti-bacterial activities.
Mechanism of Action
Target of Action
Similar compounds have been reported to target hpk1 , a kinase involved in signal transduction pathways related to immune responses and cell growth .
Mode of Action
It’s worth noting that similar compounds have been reported to inhibit hpk1 . Inhibition of HPK1 can modulate immune responses and cell growth, potentially offering therapeutic benefits in disorders or diseases related to these processes .
Biochemical Pathways
Given the potential target of hpk1, it can be inferred that the compound may influence pathways related to immune responses and cell growth .
Result of Action
If the compound does indeed inhibit hpk1, it could potentially modulate immune responses and cell growth .
Advantages and Limitations for Lab Experiments
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, it can cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders.
However, there are several limitations to consider when using this compound in laboratory experiments. It is not water soluble, so it must be dissolved in an organic solvent before use. In addition, the exact mechanism of action of this compound is still not fully understood, so further research is needed to understand its full potential.
Future Directions
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine has a wide range of potential applications in medicinal chemistry, and further research is needed to explore its full potential. Future research should focus on understanding the exact mechanism of action of this compound, as well as its potential applications as an anti-diabetic agent, anti-fungal, and anti-bacterial agent. In addition, further research should be conducted to explore the potential of this compound to treat neurological disorders. Finally, further research should be conducted to optimize the synthesis of this compound and to develop new methods for its purification.
Synthesis Methods
3-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine can be synthesized via a condensation reaction between 1H-pyrazole-1-carboxylic acid and 4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine. This reaction is catalyzed by an acidic catalyst and is performed in an inert atmosphere. The product is then purified by column chromatography or recrystallization.
properties
IUPAC Name |
4-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N9/c1-5-19-26(8-1)16-3-2-15(21-22-16)23-10-12-24(13-11-23)17-14-4-6-20-25(14)9-7-18-17/h1-9H,10-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYLLNKDERVCFQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C4=NC=CN5C4=CC=N5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N9 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B6447379.png)
![1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-(2-methoxyphenyl)piperazine](/img/structure/B6447383.png)
![2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline](/img/structure/B6447385.png)
![2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile](/img/structure/B6447390.png)
![1-(cyclopropanesulfonyl)-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane](/img/structure/B6447404.png)
![2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)quinoline-4-carbonitrile](/img/structure/B6447412.png)
![4-({1-[(quinolin-4-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide](/img/structure/B6447417.png)
![2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-1-(4-phenylpiperazin-1-yl)ethan-1-one](/img/structure/B6447432.png)
![4-{[1-(quinolin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6447435.png)
![2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(4-phenylpiperazin-1-yl)ethan-1-one](/img/structure/B6447440.png)
![2-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-phenylpiperazin-1-yl)ethan-1-one](/img/structure/B6447445.png)
![6-{1-[(1H-indol-5-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile](/img/structure/B6447448.png)
![3-({1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-7-methoxy-3,4-dihydroquinazolin-4-one](/img/structure/B6447453.png)
![2-methyl-4-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine](/img/structure/B6447468.png)